Cas no 88398-54-3 (3,5-dimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 88398-54-3
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• CID: 709458
• PubChem ID: 13342782
• Update Time: 2025-05-23

3,5-dimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide,3,5-dimethyl-
• 1H-Pyrazole-4-sulfonamide,3,5-dimethyl-(9CI)
• 3,5-dimethyl-1H-Pyrazole-4-sulfonamide
• DTXSID901276776
• FT-0722775
• SCHEMBL5136165
• 88398-54-3
• CS-0252036
• Z192974676
• AKOS000149646
• 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl-
• EN300-57651
• 3,5-dimethyl-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C5H9N3O2S/c1-3-5(11(6,9)10)4(2)8-7-3/h1-2H3,(H,7,8)(H2,6,9,10)
• InChI Key： MHQFEOHPKNBRIC-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 175.04200
• Monoisotopic Mass: 175.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 97.22000
• LogP: 1.45500

Additional information on 3,5-dimethyl-1H-pyrazole-4-sulfonamide

3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide (CAS No. 88398-54-3): A Comprehensive Overview

The compound 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide (CAS No. 88398-54-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring substituted with two methyl groups at positions 3 and 5 and a sulfonamide group at position 4. This combination of substituents imparts the compound with distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The sulfonamide group in 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide is particularly significant as it can act as a bioisostere for other functional groups, making it a valuable component in medicinal chemistry. Researchers have explored the potential of this compound as a building block for developing novel therapeutic agents targeting various diseases, including cancer and inflammation. Its ability to form hydrogen bonds and its lipophilic nature make it an ideal candidate for drug design.

In addition to its pharmaceutical applications, 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide has shown promise in agrochemical research. The pyrazole ring is known for its pesticidal properties, and the substitution pattern in this compound enhances its stability and efficacy. Recent experiments have demonstrated its potential as a herbicide or fungicide, offering a new avenue for sustainable agriculture. The compound's ability to interact with biological systems without causing significant toxicity makes it an attractive option for agricultural applications.

The synthesis of 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the process, reducing reaction times while maintaining product quality.

From a materials science perspective, pyrazole derivatives like 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide are being investigated for their potential in creating advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The sulfonamide group can act as a coordinating unit, enabling the formation of stable MOFs with high surface area and porosity. These materials have applications in gas storage, catalysis, and sensing technologies.

Moreover, the environmental impact of 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide has been a topic of recent research. Studies have shown that the compound degrades under specific environmental conditions without leaving harmful residues. This biodegradability makes it an eco-friendly alternative to traditional chemicals used in various industries.

In conclusion, 3,5-Dimethyl-1H-Pyrazole-4-Sulfonamide (CAS No. 88398-54-3) is a versatile compound with immense potential across multiple disciplines. Its unique structure and chemical properties make it a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in advancing scientific innovation.